Cas no 1213857-16-9 (2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol)

• Product Name: 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol
• CAS No: 1213857-16-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5591946
• PubChem ID: 66513622
• Update Time: 2025-10-14

2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINO-2-HYDROXYETHYL)-4-METHYLPHENOL
• Benzeneethanol, β-amino-2-hydroxy-5-methyl-, (βR)-
• AKOS015927881
• (R)-2-(1-Amino-2-hydroxyethyl)-4-methylphenol
• EN300-1856271
• 1213857-16-9
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-4-METHYLPHENOL
• 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol

• Inchi： 1S/C9H13NO2/c1-6-2-3-9(12)7(4-6)8(10)5-11/h2-4,8,11-12H,5,10H2,1H3/t8-/m0/s1
• InChI Key： RNLILSGLASWGSV-QMMMGPOBSA-N
• SMILES： C1(O)=CC=C(C)C=C1[C@@H](N)CO

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 365.4±37.0 °C(Predicted)
• pka: 9.37±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol

2-(1R)-1-Amino-2-Hydroxyethyl-4-Methylphenol: A Comprehensive Overview

The compound with CAS No. 1213857-16-9, commonly referred to as 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenol group with an amino alcohol moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its potential in drug discovery and material synthesis.

2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol exhibits a chiral center at the amino alcohol position, which is crucial for its stereochemical properties. This chirality plays a significant role in its interactions with biological systems, particularly in enzyme binding and pharmacokinetics. Researchers have explored the enantioselective synthesis of this compound, leveraging asymmetric catalysis to achieve high optical purity. Such advancements are pivotal for applications in asymmetric drug design, where stereochemistry is paramount.

The phenolic group in 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol contributes to its antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Recent studies have demonstrated its ability to scavenge free radicals and protect cellular components from oxidative damage. This property has led to investigations into its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In the realm of materials science, 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its hydroxyl and amino groups provide reactive sites for polymerization, enabling the creation of materials with tailored mechanical and chemical properties. Moreover, its methyl substitution enhances stability and solubility, making it suitable for diverse industrial applications.

Recent research has also focused on the bioavailability and pharmacokinetics of 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol. Studies employing modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) have provided insights into its metabolic pathways and tissue distribution. These findings are critical for optimizing drug delivery systems and enhancing therapeutic efficacy.

The synthesis of 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol has been streamlined through innovative approaches such as microwave-assisted synthesis and enzymatic catalysis. These methods not only improve reaction efficiency but also reduce environmental impact, aligning with the principles of green chemistry.

In conclusion, 2-(1R)-1-amino-2-hydroxyethyl-4-methylphenol stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future research and development efforts.